![molecular formula C22H20ClNOS2 B4968469 4-{[(4-chlorophenyl)thio]methyl}-N-[2-(phenylthio)ethyl]benzamide](/img/structure/B4968469.png)
4-{[(4-chlorophenyl)thio]methyl}-N-[2-(phenylthio)ethyl]benzamide
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Overview
Description
4-{[(4-chlorophenyl)thio]methyl}-N-[2-(phenylthio)ethyl]benzamide, also known as CTB, is a chemical compound that has been widely studied for its potential applications in scientific research. CTB is a benzamide derivative that contains both chlorophenyl and phenylthio groups, making it a highly reactive and versatile molecule. In
Mechanism of Action
The mechanism of action of 4-{[(4-chlorophenyl)thio]methyl}-N-[2-(phenylthio)ethyl]benzamide is not fully understood, but it is thought to involve binding to specific receptors on the surface of neurons. Once bound, this compound is internalized by the neuron and transported along the axon to the terminal bouton. This process allows this compound to be used as a tracer for neuronal pathways.
Biochemical and Physiological Effects:
This compound is a highly reactive molecule that can interact with a variety of biological molecules. It has been shown to bind to specific receptors on the surface of neurons, as well as to interact with proteins involved in intracellular signaling pathways. This compound has also been shown to have some toxic effects on cells, although the exact mechanisms of these effects are not well understood.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-{[(4-chlorophenyl)thio]methyl}-N-[2-(phenylthio)ethyl]benzamide in lab experiments is its ability to act as a fluorescent tracer for neuronal pathways. This technique has been used extensively in neuroscience research and has provided valuable insights into the connectivity of different brain regions. However, there are also some limitations to using this compound. For example, the synthesis method for this compound is relatively low-yield, which can make it expensive to use in large-scale experiments. Additionally, this compound has some toxic effects on cells, which can limit its use in certain types of experiments.
Future Directions
There are many potential future directions for research involving 4-{[(4-chlorophenyl)thio]methyl}-N-[2-(phenylthio)ethyl]benzamide. One promising area of research is the development of new synthesis methods that are more efficient and higher-yield than the current method. This could make this compound more accessible to researchers and allow for larger-scale experiments. Another area of research is the development of new applications for this compound beyond its current use as a fluorescent tracer. For example, this compound could potentially be used as a therapeutic agent for certain types of neurological disorders. Overall, this compound is a versatile and promising molecule that has the potential to contribute to a wide range of scientific research.
Synthesis Methods
The synthesis of 4-{[(4-chlorophenyl)thio]methyl}-N-[2-(phenylthio)ethyl]benzamide is a complex process that involves multiple steps. The first step is the reaction of 4-chlorobenzyl chloride with sodium thiomethoxide to form 4-(chloromethyl)thiophenol. This intermediate is then reacted with 2-phenylthioethylamine to form the final product, this compound. The overall yield of this synthesis method is around 20%, making it a relatively low-yield process.
Scientific Research Applications
4-{[(4-chlorophenyl)thio]methyl}-N-[2-(phenylthio)ethyl]benzamide has been widely studied for its potential applications in scientific research. One of the most promising applications of this compound is as a fluorescent tracer for neuronal pathways. This compound can be injected into specific regions of the brain, and its fluorescence can be used to track the pathways of neurons that project from those regions. This technique has been used extensively in neuroscience research to study the connectivity of different brain regions.
properties
IUPAC Name |
4-[(4-chlorophenyl)sulfanylmethyl]-N-(2-phenylsulfanylethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20ClNOS2/c23-19-10-12-21(13-11-19)27-16-17-6-8-18(9-7-17)22(25)24-14-15-26-20-4-2-1-3-5-20/h1-13H,14-16H2,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GETFCIVNMIDNSV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)SCCNC(=O)C2=CC=C(C=C2)CSC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20ClNOS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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